
Ein Leitfaden zur Genauigkeit von NICKEL-62-
Häufigkeitsmessungen in Meteoriten

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NICKEL-62

Cat. No.: B1143302 Get Quote

Die präzise Messung der Isotopenhäufigkeit von Nickel-62 (⁶²Ni) in Meteoriten ist für das

Verständnis der Nukleosyntheseprozesse in Sternen und der frühen Geschichte unseres

Sonnensystems von entscheidender Bedeutung. ⁶²Ni ist eines der stabilsten Nuklide und seine

Häufigkeit kann Aufschluss über die Bedingungen geben, unter denen die Elemente

entstanden sind. Dieser Leitfaden bietet einen objektiven Vergleich der verschiedenen

Analysetechniken, die zur Messung der ⁶²Ni-Häufigkeit in Meteoritenproben eingesetzt werden,

und stellt die entsprechenden experimentellen Daten und Protokolle vor.

Vergleich der analytischen Methoden
Die Genauigkeit und Präzision der ⁶²Ni-Messungen hängen stark von der gewählten

analytischen Technik ab. Die drei primären Methoden, die in der Kosmochemie eingesetzt

werden, sind die Thermionen-Massenspektrometrie (TIMS), die Multikollektor-ICP-

Massenspektrometrie (MC-ICP-MS) und die Sekundärionen-Massenspektrometrie (SIMS).

Jede dieser Techniken bietet unterschiedliche Vorteile in Bezug auf Probenanforderungen,

räumliche Auflösung und Sensitivität.
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Analysetechni
k

Meteoritentyp

Gemessene
⁶²Ni-Häufigkeit
(Isotopenverhä
ltnis oder
Anomalie)

Unsicherheit
(±)

Referenz

TIMS
Chondrit

(Allende)

Normale ⁶²Ni-

Häufigkeit (keine

signifikanten

Anomalien

nachgewiesen)

Hohe Präzision,

typischerweise

im ppm-Bereich

für

Isotopenverhältni

sse

[1][2]

MC-ICP-MS
Eisenmeteorit

(Toluca)

Massenabhängig

e Fraktionierung

von

Nickelisotopen

beobachtet

Hohe Präzision,

externe

Reproduzierbark

eit von ±0.120

ppm für ⁶¹Ni/⁵⁸Ni

normalisiert auf

⁶²Ni/⁵⁸Ni

[3][4]

SIMS
Präsolare Körner

(Murchison)

Große ⁶²Ni-

Überschüsse in

einzelnen

Körnern (bis zum

Doppelten des

solaren

Verhältnisses)

Variabel,

abhängig von der

Korngröße und

der

Ionenintensität

[5]

Tabelle 1: Vergleich der mit verschiedenen Techniken gemessenen ⁶²Ni-Häufigkeiten in

ausgewählten Meteoriten. Anmerkung: Die Literatur berichtet überwiegend über

Isotopenverhältnisse und -anomalien (Abweichungen von einem Standard in Teilen pro Million,

ppm) anstelle von absoluten Häufigkeiten.

Experimentelle Protokolle
Die Genauigkeit der ⁶²Ni-Häufigkeitsmessungen wird maßgeblich durch die sorgfältige

Probenvorbereitung und die spezifischen analytischen Protokolle bestimmt.
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1. Probenvorbereitung und chemische Abtrennung von Nickel

Eine effektive Abtrennung von Nickel von der Probenmatrix ist entscheidend, um isobare

Interferenzen (durch andere Elemente mit gleicher Masse) während der

massenspektrometrischen Analyse zu vermeiden.

Auflösung der Probe: Eisenmeteoriten werden typischerweise in einer Mischung aus

Salpetersäure (HNO₃) und Salzsäure (HCl) aufgelöst.[1][2] Chondritische Meteoriten, die

resistente Silikatphasen enthalten, erfordern einen aggressiveren Aufschluss, beispielsweise

in einer Druckbombe mit Flusssäure (HF) und HNO₃.[1]

Ionenaustauschchromatographie: Nach der Auflösung wird eine mehrstufige

Ionenaustauschchromatographie durchgeführt, um Nickel von anderen Elementen zu

trennen.[1][6] Ein typisches Verfahren umfasst mehrere Säulen mit unterschiedlichen Harzen

(z. B. AG1-X8, AG50W-X12), um Elemente wie Eisen, Kupfer, Kobalt, Zink und Magnesium

zu entfernen.[1]

2. Thermionen-Massenspektrometrie (TIMS)

TIMS ist eine etablierte Technik für hochpräzise Isotopenanalysen.

Probenbeladung: Die hochreine Nickellösung wird auf ein Metallfilament (typischerweise aus

Rhenium) aufgetragen.

Messung: Im Hochvakuum des Massenspektrometers wird das Filament erhitzt, wodurch die

Nickelatome ionisiert werden. Die Ionen werden dann beschleunigt und in einem Magnetfeld

nach ihrem Masse-zu-Ladungs-Verhältnis getrennt. Hochempfindliche Detektoren messen

die Ionenströme der verschiedenen Nickel-Isotope.

Datenkorrektur: Die gemessenen Isotopenverhältnisse werden auf instrumentelle

Massenfraktionierung korrigiert, oft durch Normalisierung auf ein festes Verhältnis von zwei

anderen Nickel-Isotopen (z. B. ⁵⁸Ni/⁶⁰Ni).

3. Multikollektor-ICP-Massenspektrometrie (MC-ICP-MS)

MC-ICP-MS ermöglicht eine schnelle und hochpräzise Analyse von Isotopenverhältnissen.
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Probeneinlass: Die gereinigte Nickellösung wird in ein Argon-Plasma eingebracht, das die

Nickelatome effizient ionisiert.

Massenanalyse: Die Ionen werden in ein Massenspektrometer mit mehreren Kollektoren

geleitet, das die simultane Messung verschiedener Isotopenstrahlen ermöglicht, was die

Präzision erhöht.

Interferenzkorrektur: Trotz der chemischen Reinigung können verbleibende isobare

Interferenzen (z. B. von ⁵⁸Fe auf ⁵⁸Ni oder ⁶⁴Zn auf ⁶⁴Ni) mathematisch korrigiert werden,

solange die Verhältnisse von Störelement zu Nickel gering sind.[4]

4. Sekundärionen-Massenspektrometrie (SIMS)

SIMS ist die Methode der Wahl für die in-situ-Analyse von Isotopen in mikrometergroßen

Probenbereichen, wie z. B. präsolaren Körnern.

Probenvorbereitung: Präsolare Körner werden aus der Meteoritenmatrix extrahiert und auf

einem Träger (z. B. Goldfolie) montiert.

Analyse: Ein fokussierter primärer Ionenstrahl (z. B. Cs⁺ oder O⁻) trifft auf die

Probenoberfläche und erzeugt Sekundärionen, die aus der Probe herausgeschleudert

werden.[7] Diese Sekundärionen werden dann in einem Massenspektrometer analysiert.

Herausforderungen: Die Hauptschwierigkeit bei der SIMS-Analyse ist die geringe Menge an

verfügbarem Probenmaterial, was die statistische Präzision der Messungen begrenzt.

Zudem können isobare Interferenzen die genaue Bestimmung einiger Isotopenverhältnisse

erschweren.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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